Cas no 1322-83-4 (Phenol, nonyl-,1-(hydrogen sulfate))

• Product Name: Phenol, nonyl-,1-(hydrogen sulfate)
• CAS No: 1322-83-4
• MF: C₁₅H₂₄O₄S
• MW: 300.413663864136
• CID: 207206
• PubChem ID: 3025046
• Update Time: 2025-04-19

Phenol, nonyl-,1-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• Phenol, nonyl-,1-(hydrogen sulfate)
• (2-nonylphenyl) hydrogen sulfate
• nonylphenyl hydrogen sulphate
• 2-nonylphenyl hydrogen sulfate
• EINECS 215-342-8
• SCHEMBL327172
• NS00045366
• nonylphenol sulfate
• Nonylphenyl hydrogen sulfate
• 1322-83-4
• DTXSID20157429

• Inchi： 1S/C15H24O4S/c1-2-3-4-5-6-7-8-11-14-12-9-10-13-15(14)19-20(16,17)18/h9-10,12-13H,2-8,11H2,1H3,(H,16,17,18)
• InChI Key： ORJDWQVKIMZEMX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 300.13962
• Monoisotopic Mass: 300.13953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 72

Experimental Properties

• Density: 1.138
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.522
• PSA: 63.6